Cas no 1993797-62-8 (N-Hydroxy-2-methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carboxamidine)

• Product Name: N-Hydroxy-2-methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carboxamidine
• CAS No: 1993797-62-8
• MF: C₁₃H₁₁F₃N₂O₂
• MW: 284.233853578568
• MDL: MFCD27937106
• CID: 4710391
• Update Time: 2025-06-13

N-Hydroxy-2-methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carboxamidine Chemical and Physical Properties

Names and Identifiers

• N-Hydroxy-2-methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carboxamidine

• MDL： MFCD27937106
• Inchi： 1S/C13H11F3N2O2/c1-7-10(12(17)18-19)6-11(20-7)8-2-4-9(5-3-8)13(14,15)16/h2-6,19H,1H3,(H2,17,18)
• InChI Key： CSQFVBKKGCSZAW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC(/C(=N/O)/N)=C(C)O1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Topological Polar Surface Area: 71.8

Additional information on N-Hydroxy-2-methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carboxamidine

Introduction to N-Hydroxy-2-methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carboxamidine (CAS No. 1993797-62-8)

N-Hydroxy-2-methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carboxamidine, a compound with the CAS number 1993797-62-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a N-hydroxy moiety and a furan ring system, makes it a versatile intermediate for synthesizing various bioactive molecules.

The structural features of N-Hydroxy-2-methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carboxamidine contribute to its unique chemical properties and reactivity. The 4-trifluoromethyl group on the phenyl ring enhances the compound's lipophilicity, which is often a critical factor in drug bioavailability. Additionally, the furan ring introduces rigidity to the molecular framework, potentially influencing binding interactions with biological targets. These characteristics make it an attractive candidate for further exploration in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of heterocyclic compounds for their role in pharmaceutical applications. Heterocycles, such as furans, are known for their broad spectrum of biological activities and are frequently incorporated into drug molecules due to their ability to mimic natural products and interact with biological systems efficiently. The synthesis and functionalization of furan derivatives have been extensively studied, leading to the discovery of numerous compounds with therapeutic potential.

The synthesis of N-Hydroxy-2-methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carboxamidine involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the preparation of the furan core, followed by functionalization at the 2-position with a methyl group. Subsequent introduction of the 5-(4-trifluoromethyl-phenyl) group and the formation of the N-hydroxy amidine moiety complete the structure. This multi-step synthesis underscores the compound's feasibility for large-scale production and further derivatization.

The pharmacological properties of N-Hydroxy-2-methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carboxamidine have been explored in several preclinical studies. Researchers have investigated its potential as a precursor for kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The compound's ability to modulate enzyme activity by interacting with specific binding sites on kinases has made it a subject of interest in drug discovery efforts. Additionally, its structural similarity to known bioactive molecules suggests that it may exhibit additional therapeutic effects beyond kinase inhibition.

The role of fluorine atoms in pharmaceutical compounds is well-documented, with their presence often enhancing metabolic stability and binding affinity. In N-Hydroxy-2-methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carboxamidine, the 4-trifluoromethyl group plays a pivotal role in these properties. Studies have shown that fluorinated aromatic rings can significantly improve the pharmacokinetic profiles of drugs by increasing their resistance to degradation and enhancing their interaction with target proteins. This feature makes fluorinated compounds highly valuable in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening and design of bioactive molecules. Molecular modeling techniques have been employed to predict the binding affinity and specificity of N-Hydroxy-2-methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carboxamidine towards various biological targets. These studies have provided valuable insights into its potential mechanisms of action and have guided further optimization efforts. By leveraging computational tools, researchers can accelerate the discovery process and identify promising candidates for experimental validation.

The development of novel drug candidates often involves iterative optimization to enhance efficacy and minimize side effects. N-Hydroxy-2-methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carboxamidine serves as a platform for such optimizations, allowing chemists to explore modifications at different positions within its structure. By altering substituents or introducing new functional groups, researchers can fine-tune its pharmacological properties. This flexibility underscores the compound's significance as a building block in medicinal chemistry.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Preclinical toxicology studies have been conducted on N-Hydroxy-2-methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carboxamidine to assess its potential adverse effects. These studies have evaluated various parameters, including acute toxicity, chronic exposure risks, and potential long-term health impacts. Preliminary results suggest that the compound exhibits moderate toxicity at high doses but remains relatively safe at therapeutic concentrations.

The future prospects for N-Hydroxy-2-methyl-5-(4-trifluoromethyl-phenyl)-furan-3-carboxamidine are promising, with ongoing research aimed at expanding its therapeutic applications. Investigators are exploring its potential use in treating neurological disorders, where modulation of kinase activity has shown promise in preclinical models. Additionally, its structural features make it a candidate for developing antiviral agents against emerging pathogens. As our understanding of biological systems continues to evolve, new opportunities for utilizing this compound are likely to emerge.

In conclusion, N-Hydroxy-2-methyl-5-(4-trifluoromethyl-phényl)-furan-N'-carboxiamidine (CAS No. 1993797–62–8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with promising preclinical results, make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases.